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Compound of Interest

Compound Name: 4'-O-Methylatalantoflavone

Cat. No.: B13445858 Get Quote

Introduction

4'-O-Methylatalantoflavone is a naturally occurring flavonoid that has garnered interest within

the scientific community. Accurate and reliable quantification of this compound is essential for

various research and development applications, including phytochemical analysis, quality

control of herbal products, and pharmacokinetic studies. This document provides a detailed

application note and protocol for the analysis of 4'-O-Methylatalantoflavone using High-

Performance Liquid Chromatography (HPLC) with UV detection. The described reverse-phase

HPLC method is designed to offer the necessary sensitivity, accuracy, and precision for the

reliable quantification of this compound.

While a specific validated method for 4'-O-Methylatalantoflavone is not widely published, this

protocol has been developed based on established methods for analogous flavonoid

compounds.

Experimental Protocol
Sample Preparation
The goal of sample preparation is to efficiently extract 4'-O-Methylatalantoflavone from the

sample matrix while minimizing interfering substances.

Protocol:
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Grinding: If the sample is a solid material (e.g., plant tissue), it should be dried to a constant

weight and then finely ground to increase the surface area for extraction.

Extraction:

Accurately weigh an appropriate amount of the powdered sample.

Transfer the sample to a suitable extraction vessel.

Add a measured volume of an appropriate extraction solvent (e.g., 80% methanol).

Employ a suitable extraction technique such as ultrasonic-assisted extraction for

approximately 30 minutes at room temperature.[1]

Filtration: After extraction, filter the sample solution through a 0.45 µm syringe filter to

remove particulate matter before HPLC analysis.

HPLC Instrumentation and Conditions
A standard HPLC system equipped with a UV detector is suitable for this analysis.

Instrumentation:

HPLC system with a quaternary or binary pump

Autosampler

Column oven

Diode Array Detector (DAD) or UV-Vis Detector

Chromatographic Conditions:
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Parameter Recommended Setting

Column
C18 reverse-phase column (e.g., 250 x 4.6 mm,

5 µm)

Mobile Phase
Gradient of Acetonitrile (A) and Water with 0.1%

Formic Acid (B)

Gradient 0-30 min, linear gradient from 20% A to 80% A

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 280 nm

Injection Volume 10 µL

Note: These conditions are a starting point and may require optimization for specific sample

matrices.

Data Presentation
The following tables represent typical quantitative data obtained during the validation of an

HPLC method for a flavonoid compound similar to 4'-O-Methylatalantoflavone.

Table 1: System Suitability
Parameter Acceptance Criteria Typical Result

Tailing Factor ≤ 2.0 1.2

Theoretical Plates ≥ 2000 5500

Relative Standard Deviation

(RSD) of Peak Area
≤ 2.0% 0.8%

Table 2: Method Validation Parameters
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Parameter Typical Result

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Precision (RSD%) < 2.0%

Accuracy (Recovery %) 95 - 105%

Specificity
No interference at the retention time of the

analyte

Visualizations
Experimental Workflow
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Figure 1: HPLC Analysis Workflow

Sample Preparation

HPLC Analysis

Data Processing

Grinding of Sample

Ultrasonic Extraction with 80% Methanol

Filtration (0.45 µm)

Sample Injection (10 µL)

C18 Reverse-Phase Separation

UV Detection at 280 nm

Peak Integration

Quantification using Calibration Curve

Result Reporting

Click to download full resolution via product page

Caption: Figure 1: HPLC Analysis Workflow for 4'-O-Methylatalantoflavone.
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Method Validation Logical Relationship

Figure 2: Logical Relationship of Validation Parameters
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Caption: Figure 2: Logical Relationship of HPLC Method Validation Parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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